3-(3-p-Tolyloxy-propyl)-3H-benzothiazol-2-one
Description
“3-(3-p-Tolyloxy-propyl)-3H-benzothiazol-2-one”, also known as BPO-27, is a chemical compound that has been studied for various biological and technological applications. It has a molecular formula of C17H17NO3 and a molecular weight of 283.32g/mol .
Synthesis Analysis
The synthesis of compounds similar to “3-(3-p-Tolyloxy-propyl)-3H-benzothiazol-2-one” has been described in the literature . The starting tricyclic lactam was synthesized according to previously described literature procedures . Subsequent treatment of the lactam with a titanium-amine complex formed from the addition of titanium tetrachloride to the monosubstituted piperazine furnished the title compound in respectable yield .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(3-p-Tolyloxy-propyl)-3H-benzothiazol-2-one” are not fully detailed in the available resources. It is known to be a solid . More specific properties such as solubility, melting point, boiling point, etc., are not provided in the available resources.Scientific Research Applications
Antipsychotic Drug Synthesis
This compound has been utilized in the synthesis of antipsychotic drugs. Researchers have created derivatives by structurally hybridizing prominent antipsychotic drugs like clozapine and haloperidol . These synthesized compounds are significant in the ongoing research for anti-schizophrenia therapeutics.
Medicinal Chemistry
In medicinal chemistry, derivatives of this compound are explored for their biopharmaceutical activities. Quinazolinone and quinazoline derivatives, for instance, exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, anticonvulsant, anticancer, antibacterial, and antifungal properties .
Agriculture
While direct applications in agriculture are not explicitly mentioned, the antimicrobial properties of quinazolinone derivatives, which can be synthesized from benzothiazol-2-one compounds, suggest potential utility in protecting crops against bacterial and fungal pathogens .
Material Science
The compound’s derivatives are used in material science research, particularly in the early discovery phase. They serve as intermediates in the synthesis of various materials and may contribute to the development of new compounds with unique properties .
Environmental Science
Although specific applications in environmental science are not directly reported, the compound’s role in synthesizing materials with potential antibacterial properties could be relevant in environmental remediation and pollution control efforts .
Chemical Synthesis
This compound is a valuable intermediate in chemical synthesis. It is involved in the preparation of various heterocyclic compounds that are important in the development of new drugs and materials .
Analytical Chemistry
In analytical chemistry, derivatives of this compound are part of a collection of unique chemicals used for research purposes. They may be used to develop new analytical methods or as standards in chromatographic analysis .
properties
IUPAC Name |
3-[3-(4-methylphenoxy)propyl]-1,3-benzothiazol-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO2S/c1-13-7-9-14(10-8-13)20-12-4-11-18-15-5-2-3-6-16(15)21-17(18)19/h2-3,5-10H,4,11-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTYNPDOZYJXRTL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCCN2C3=CC=CC=C3SC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-p-Tolyloxy-propyl)-3H-benzothiazol-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide](/img/structure/B2876760.png)
![1-[3-[6-(pyridin-3-ylmethylamino)-1H-pyrrolo[2,3-b]pyridin-4-yl]phenyl]ethanol](/img/structure/B2876763.png)
methyl}-1-methyl-1H-pyrazole-4-carboxamide](/img/structure/B2876766.png)
![Tert-butyl 2',3'-dihydro-1'H-spiro[pyrrolidine-2,4'-quinoline]-1-carboxylate](/img/structure/B2876772.png)
![N-(6-bromobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(morpholinosulfonyl)benzamide hydrochloride](/img/structure/B2876780.png)
